Cas no 1599217-68-1 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one
• CAS No: 1599217-68-1
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 5961241
• PubChem ID: 116068029
• Update Time: 2025-05-20

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one
• 1599217-68-1
• EN300-1981891

• Inchi： 1S/C8H11ClN2O/c1-5(12)4-7-6(2)10-11(3)8(7)9/h4H2,1-3H3
• InChI Key： CCTWCONEKMBGQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC(C)=O

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one

Introduction to 1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Propan-2-One (CAS No. 1599217-68-1)

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one (CAS No. 1599217-68-1) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this compound consists of a pyrazole ring substituted with chlorine and methyl groups at specific positions, along with a ketone group attached to the pyrazole moiety.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The pyrazole ring in this compound serves as a versatile scaffold for modifying its physicochemical properties and enhancing its bioavailability. The presence of the chlorine atom at position 5 and the methyl groups at positions 1 and 3 contributes to the compound's stability and reactivity. Additionally, the ketone group at position 4 introduces polarity, which can influence the compound's solubility and interaction with biological systems.

The synthesis of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing such compounds, reducing environmental impact while maintaining high-quality standards.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Furthermore, its unique electronic properties make it a potential candidate for use in materials science, particularly in the development of new materials with tailored electronic characteristics.

From a pharmacological perspective, pyrazole derivatives like CAS No. 1599217-68-1 have been investigated for their potential as therapeutic agents. Recent studies have focused on their anti-inflammatory, antioxidant, and anticancer properties. For instance, research has demonstrated that certain pyrazole derivatives can inhibit key enzymes involved in inflammatory pathways, suggesting their potential use in treating inflammatory diseases.

The toxicity profile of CAS No. 1599217-68-based compounds has also been a subject of recent research. In vitro studies have shown that while these compounds exhibit moderate cytotoxicity against certain cancer cell lines, they demonstrate lower toxicity towards normal cells compared to conventional chemotherapeutic agents. This selectivity makes them promising candidates for further preclinical testing.

In conclusion, CAS No. 1599217-based compounds like propanone derivative represent an exciting area of research with diverse applications across chemistry and pharmacology. As ongoing studies continue to uncover new insights into their properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.